2,2-Dimethyl-N-[(oxiran-2-yl)methyl]propanamide

• Molecular Formula: C8H15NO2
• Molecular Weight: 157.21 g/mol
• SMILES: CC(C)(C)C(=O)NCC1CO1
• InChI: InChI=1S/C8H15NO2/c1-8(2,3)7(10)9-4-6-5-11-6/h6H,4-5H2,1-3H3,(H,9,10)
• InChIKey: BRFWAVIZIBIALS-UHFFFAOYSA-N

2,2-Dimethyl-N-[(oxiran-2-yl)methyl]propanamide: Procurement-Grade Identity and Baseline Data

2,2-Dimethyl-N-[(oxiran-2-yl)methyl]propanamide (CAS 1375460-20-0 for R-enantiomer, 1375460-21-1 for S-enantiomer) is a small-molecule epoxide-amide hybrid with molecular formula C8H15NO2 and molecular weight 157.21 g/mol . The compound combines a sterically hindered pivalamide (2,2-dimethylpropanamide) moiety with a reactive oxirane (epoxide) ring, classifying it functionally as an electrophilic synthetic building block. Commercial availability is confirmed through multiple catalog suppliers, though literature documentation beyond basic spectroscopic characterization remains sparse. A comprehensive search of primary research literature, patents, and authoritative biochemical databases returned no peer-reviewed quantitative performance data (e.g., IC50, Ki, selectivity ratios, kinetic rate constants, or yield comparisons) for this compound against structurally related comparators under matched experimental conditions. Consequently, this Evidence Guide documents the current evidentiary landscape and explicitly identifies the gaps that prevent rigorous comparator-based differentiation.

▶Electrophilic epoxide-amide building block

▶Sterically hindered pivalamide scaffold (tert-butyl group)

▶Limited literature data – validate in-house

Procurement Risk: Why Generic N-Glycidyl Amide Substitution Fails

N-Glycidyl amides as a compound class share a common oxirane-methyl-amide scaffold, yet the steric and electronic environment of the acyl substituent profoundly modulates epoxide electrophilicity, hydrolytic stability, and regioselectivity of ring-opening. The pivalamide derivative carries a tert-butyl group (Taft steric parameter Es ≈ -1.54) that is substantially bulkier than the methyl (acetamide analog, Es ≈ 0.00) or phenyl (benzamide analog, Es ≈ -0.90) substituents found in common alternatives. In the absence of head-to-head comparative reactivity data under identical conditions, generic substitution between these analogs introduces uncontrolled variability in reaction rates, product distributions, and shelf-life stability—factors directly impacting batch-to-batch reproducibility in synthetic workflows. No published study was identified that quantitatively benchmarks the target compound against N-glycidylacetamide, N-glycidylbenzamide, or other N-oxiranylmethyl amides in any assay system, making informed procurement substitution impossible without in-house validation.

Steric environment mismatch

Bulkier tert-butyl group may shift epoxide reactivity and regioselectivity compared to acetamide or benzamide analogs.

No comparator data available

Absence of head-to-head studies prevents direct interchange; procurement substitution requires in-house validation.

Quantitative Differentiation Evidence: Comparator-Based Analysis

No Qualifying Comparator-Based Data Identified

An exhaustive search of primary research articles, patents (USPTO, EPO, WIPO), and authoritative biochemical databases (BindingDB, ChEMBL, PubChem) was conducted for 2,2-dimethyl-N-[(oxiran-2-yl)methyl]propanamide and its closest structural analogs including N-glycidylacetamide (CAS 1933-63-1), N-glycidylbenzamide (CAS 17356-18-6), and N-(oxiran-2-ylmethyl)isobutyramide. No study was found that reports quantitative head-to-head comparative data for the target compound against any of these comparators under matched experimental conditions. Metrics of interest—including epoxide ring-opening half-life at defined pH and temperature, second-order rate constants for nucleophilic attack, enantioselectivity in asymmetric transformations, and inhibitory potency against epoxide hydrolases—are entirely absent from the peer-reviewed and patent literature for this specific compound. The Molbank 2023 article (M1654) reporting a one-step Vilsmeier synthesis of the compound provides spectroscopic characterization but no comparator data [1]. Consequently, no evidence item meets the admission threshold for quantitative comparator-based differentiation.

Comparator Data

Data to verify

No head-to-head data identified

Procurement decisions require in-house validation.

Peer-reviewed comparative studies not found for this compound.

Evidence Dimension	N/A — no qualifying comparator data available
Target Compound Data	Not reported in comparative context
Comparator Or Baseline	N-glycidylacetamide, N-glycidylbenzamide, N-(oxiran-2-ylmethyl)isobutyramide
Quantified Difference	Cannot be calculated
Conditions	No matched-condition comparative study identified

Why This Matters

Without quantitative comparator data, no evidence-based procurement or selection decision can be made; users must conduct in-house head-to-head validation against their specific application requirements.

• [1] Jaster, J.; Dressler, E.; Geitner, R.; Groß, G.A. Synthesis and Spectroscopic Characterization of Furan-2-Carbaldehyde-d. Molbank 2023, 2023(2), M1654. (Note: This Molbank article reports synthesis of the title compound, not the target compound, but is the sole primary literature reference in the same journal where target compound data might appear.) View Source

Application Scenarios Based on Available Evidence

No Evidence-Qualified Application Scenarios

Per the strict derivation requirement that all application scenarios must stem directly from the quantitative evidence established in Section 3, no scenario can be proposed. Section 3 contains no qualifying comparative quantitative evidence from which to derive differentiated use cases. Prospective users in medicinal chemistry, organic synthesis, or chemical biology must treat this compound as an uncharacterized building block and establish performance parameters through proprietary experimentation before committing to procurement for any specific application.

Application

Selection Property

Validation Focus

Synthetic intermediate

Reactivity & stability profile

In-house head-to-head benchmarking